Cas no 627837-60-9 (N,N-Diethyl-6-hydrazinylpyridine-3-sulfonamide)

• Product Name: N,N-Diethyl-6-hydrazinylpyridine-3-sulfonamide
• CAS No: 627837-60-9
• MF: C₉H₁₆N₄O₂S
• MW: 244.313940048218
• CID: 3106254
• PubChem ID: 3863748
• Update Time: 2025-05-23

N,N-Diethyl-6-hydrazinylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-6-hydrazinopyridine-3-sulfonamide
• CHEMBL1544400
• AKOS000271033
• EN300-07034
• Z56939181
• MLS000759882
• MFCD04618154
• G42998
• N,N-Diethyl-6-hydrazinyl-3-pyridinesulfonamide
• SCHEMBL17645912
• N,N-diethyl-6-hydrazinylpyridine-3-sulfonamide
• SMR000370006
• HMS2660M07
• 991-395-7
• CS-0220603
• 627837-60-9
• ONANFVOQDHHSGY-UHFFFAOYSA-N
• N,N-Diethyl-6-hydrazinylpyridine-3-sulfonamide

• Inchi： 1S/C9H16N4O2S/c1-3-13(4-2)16(14,15)8-5-6-9(12-10)11-7-8/h5-7H,3-4,10H2,1-2H3,(H,11,12)
• InChI Key： ONANFVOQDHHSGY-UHFFFAOYSA-N
• SMILES： S(C1C=NC(=CC=1)NN)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 244.09939694Da
• Monoisotopic Mass: 244.09939694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 96.7Ų

Additional information on N,N-Diethyl-6-hydrazinylpyridine-3-sulfonamide

N,N-Diethyl-6-hydrazinylpyridine-3-sulfonamide: A Comprehensive Overview

N,N-Diethyl-6-hydrazinylpyridine-3-sulfonamide (CAS No. 627837-60-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of N,N-Diethyl-6-hydrazinylpyridine-3-sulfonamide.

Chemical Structure and Properties

N,N-Diethyl-6-hydrazinylpyridine-3-sulfonamide is a pyridine derivative with a hydrazine moiety and a sulfonamide group. The molecular formula of this compound is C₁₁H₁₇N₅O₂S, and its molecular weight is 283.34 g/mol. The presence of the hydrazine and sulfonamide functionalities imparts unique chemical properties to the molecule, making it highly reactive and suitable for various chemical transformations. The compound is typically synthesized through a multi-step process involving the reaction of 6-chloropyridine-3-sulfonyl chloride with N,N-diethythydrazine.

The solubility of N,N-Diethyl-6-hydrazinylpyridine-3-sulfonamide in water is moderate, and it is more soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics are crucial for its use in biological assays and pharmaceutical formulations. Additionally, the compound exhibits good thermal stability, which is beneficial for storage and handling.

Synthesis Methods

The synthesis of N,N-Diethyl-6-hydrazinylpyridine-3-sulfonamide can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 6-chloropyridine-3-sulfonyl chloride with N,N-diethythydrazine in an appropriate solvent such as DMSO or DMF. This reaction typically proceeds under mild conditions, yielding high yields of the desired product. Another approach involves the nucleophilic substitution of 6-bromopyridine-3-sulfonyl chloride with N,N-diethythydrazine in the presence of a base such as potassium carbonate.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods for N,N-Diethyl-6-hydrazinylpyridine-3-sulfonamide. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing waste generation. These green synthesis methods are gaining increasing attention due to their sustainability and environmental benefits.

Biological Activities

N,N-Diethyl-6-hydrazinylpyridine-3-sulfonamide has been extensively studied for its biological activities, particularly its potential as an anti-inflammatory agent and its effects on various cellular processes. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These anti-inflammatory effects are mediated through the modulation of signaling pathways involved in inflammation, such as nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinases (MAPKs).

In addition to its anti-inflammatory properties, N,N-Diethyl-6-hydrazinylpyridine-3-sulfonamide has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase-dependent signaling pathways. Furthermore, it has been shown to inhibit angiogenesis, which is a critical process in tumor growth and metastasis.

Clinical Applications and Research Advancements

The promising biological activities of N,N-Diethyl-6-hydrazinylpyridine-3-sulfonamide have led to its evaluation in preclinical studies for various therapeutic applications. One area of significant interest is its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preclinical studies have demonstrated that this compound can effectively reduce inflammation and improve disease symptoms in animal models.

In the field of oncology, N,N-Diethyl-6-hydrazinylpyridine-3-sulfonamide has shown promise as a potential anticancer agent. Preclinical studies have evaluated its efficacy against various cancer types, including breast cancer, lung cancer, and colorectal cancer. These studies have reported promising results, with the compound demonstrating significant antitumor activity both in vitro and in vivo.

Recent research has also explored the combination therapy potential of N,N-Diethyl-6-hydrazinylpyridine-3-sulfonamide. Studies have shown that when used in combination with other anticancer agents such as chemotherapeutics or targeted therapies, this compound can enhance treatment efficacy while reducing side effects. This synergistic effect highlights the potential of N,N-Diethyl-6-hydrazinylpyridine-3-sulfonamide as a valuable component in combination therapy regimens.

Conclusion

N,N-Diethyl-6-hydrazinylpyridine-3-sulfonamide (CAS No. 627837-60-9) is a multifaceted compound with a wide range of biological activities and potential therapeutic applications. Its unique chemical structure imparts valuable properties that make it suitable for various chemical transformations and biological assays. Recent research has highlighted its potent anti-inflammatory and anticancer properties, making it a promising candidate for further development in medicinal chemistry and pharmaceutical research.

Ongoing studies continue to explore the full potential of this compound, with a focus on optimizing its pharmacological properties and evaluating its safety profile. As research progresses, it is likely that new applications for N,N-Diethyl-6-hydrazinylpyridine-3-sulfonamide will emerge, further solidifying its importance in the field of medicinal chemistry.